ethyl 4-({[4-(2-ethoxy-2-oxoethoxy)phenyl]sulfonyl}amino)benzoate

• IUPAC Name: ethyl 4-[[4-(2-ethoxy-2-oxoethoxy)phenyl]sulfonylamino]benzoate
• InChI: InChI=1S/C19H21NO7S/c1-3-25-18(21)13-27-16-9-11-17(12-10-16)28(23,24)20-15-7-5-14(6-8-15)19(22)26-4-2/h5-12,20H,3-4,13H2,1-2H3
• InChI Key: ZNIICSYKPBFBSI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)OCC
• Molecular Formula: C19H21NO7S
• Molecular Weight: 407.4 g/mol

Description

Ethyl 4-({[4-(2-ethoxy-2-oxoethoxy)phenyl]sulfonyl}amino)benzoate is a chemical compound that belongs to the class of sulfonamide-based drugs. It has been studied extensively for its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Ethyl 4-({[4-(2-ethoxy-2-oxoethoxy)phenyl]sulfonyl}amino)benzoate has been studied for its potential applications in the treatment of various diseases such as cancer, inflammation, and bacterial infections. It has been shown to exhibit potent inhibitory activity against certain enzymes such as carbonic anhydrase and matrix metalloproteinases. This makes it a promising candidate for the development of new drugs that target these enzymes.

Mechanism of Action

The mechanism of action of ethyl 4-({[4-(2-ethoxy-2-oxoethoxy)phenyl]sulfonyl}amino)benzoate involves the inhibition of specific enzymes that are involved in various biological processes. For example, it has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in the body. This inhibition can lead to a decrease in the growth and proliferation of cancer cells. Additionally, it has been shown to inhibit the activity of matrix metalloproteinases, which are involved in the breakdown of extracellular matrix proteins. This can lead to a decrease in inflammation and tissue damage.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific enzymes that it inhibits. For example, inhibition of carbonic anhydrase can lead to a decrease in the growth and proliferation of cancer cells. Inhibition of matrix metalloproteinases can lead to a decrease in inflammation and tissue damage. Additionally, it has been shown to exhibit antibacterial activity against certain strains of bacteria.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4-({[4-(2-ethoxy-2-oxoethoxy)phenyl]sulfonyl}amino)benzoate in lab experiments include its potent inhibitory activity against specific enzymes, its ability to exhibit antibacterial activity, and its potential applications in the development of new drugs. However, there are also limitations to its use, such as its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on ethyl 4-({[4-(2-ethoxy-2-oxoethoxy)phenyl]sulfonyl}amino)benzoate. These include further studies on its potential applications in the treatment of cancer, inflammation, and bacterial infections. Additionally, there is a need for studies to determine its safety and efficacy in vivo. Further research is also needed to determine the optimal dosage and administration route for this compound. Finally, there is a need for the development of new analogs of this compound that exhibit improved potency and selectivity against specific enzymes.